Cas no 1545157-36-5 (3-(cyclopropanesulfonyl)benzoic acid)

• Product Name: 3-(cyclopropanesulfonyl)benzoic acid
• CAS No: 1545157-36-5
• MF: C₁₀H₁₀O₄S
• MW: 226.249001979828
• CID: 5452417
• Update Time: 2025-11-04

3-(cyclopropanesulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopropanesulfonyl)benzoic acid
• 3-(Cyclopropylsulfonyl)benzoic acid

• Inchi： 1S/C10H10O4S/c11-10(12)7-2-1-3-9(6-7)15(13,14)8-4-5-8/h1-3,6,8H,4-5H2,(H,11,12)
• InChI Key： UQXMLNANFRRZCW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(S(C2CC2)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(cyclopropanesulfonyl)benzoic acid

Introduction to 3-(cyclopropanesulfonyl)benzoic acid (CAS No: 1545157-36-5)

3-(cyclopropanesulfonyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No) 1545157-36-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of a cyclopropanesulfonyl substituent at the para position of the benzene ring. The unique structural motif of this molecule imparts distinct chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structure of 3-(cyclopropanesulfonyl)benzoic acid consists of a benzoic acid core functionalized with a sulfonyl group attached to a cyclopropane ring. The cyclopropane moiety is known for its strained three-membered ring, which can influence the electronic and steric properties of the molecule. This structural feature has been exploited in medicinal chemistry to modulate receptor binding affinities and metabolic stability. The benzoic acid moiety, on the other hand, is a well-established pharmacophore in drug design, contributing to solubility, bioavailability, and interactions with biological targets.

In recent years, 3-(cyclopropanesulfonyl)benzoic acid has been explored as a potential intermediate in the synthesis of various bioactive molecules. Its utility as a building block in medicinal chemistry stems from its ability to undergo further functionalization, allowing chemists to tailor its properties for specific applications. For instance, the sulfonyl group can serve as a handle for introducing additional polar functionalities, while the cyclopropane ring can be used to enhance binding interactions with proteins or enzymes.

One of the most promising areas of research involving 3-(cyclopropanesulfonyl)benzoic acid is its application in the development of anti-inflammatory agents. Inflammatory processes are mediated by complex signaling pathways involving various enzymes and receptors. The structural features of this compound make it a candidate for inhibiting key enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), which play crucial roles in inflammation. Preliminary studies have shown that derivatives of 3-(cyclopropanesulfonyl)benzoic acid exhibit inhibitory activity against these enzymes, suggesting their potential as lead compounds for anti-inflammatory drugs.

Additionally, 3-(cyclopropanesulfonyl)benzoic acid has been investigated for its antimicrobial properties. The sulfonyl group is known to exhibit broad-spectrum antimicrobial activity by interfering with essential metabolic pathways in bacteria and fungi. Combining this with the benzoic acid scaffold provides a rationale for developing novel antimicrobial agents that could combat resistant strains of pathogens. Recent studies have highlighted the efficacy of 3-(cyclopropanesulfonyl)benzoic acid derivatives against Gram-positive bacteria, making them attractive candidates for further development.

The synthesis of 3-(cyclopropanesulfonyl)benzoic acid involves multi-step organic transformations that require precise control over reaction conditions. Common synthetic routes include sulfonylation reactions followed by cyclopropanation or cyclization steps. Advanced techniques such as transition-metal-catalyzed reactions have been employed to improve yield and selectivity. The availability of efficient synthetic methodologies is crucial for exploring the full potential of this compound in drug discovery.

In conclusion, 3-(cyclopropanesulfonyl)benzoic acid (CAS No: 1545157-36-5) represents a versatile and promising scaffold in pharmaceutical research. Its unique structural features enable diverse applications in drug development, particularly in anti-inflammatory and antimicrobial therapies. Ongoing research efforts are focused on optimizing its synthetic pathways and exploring its biological activities further. As our understanding of molecular interactions continues to advance, compounds like 3-(cyclopropanesulfonyl)benzoic acid are expected to play an increasingly important role in addressing unmet medical needs.